98-08-8

Benzotrifluoride

In Stock

• CAS RN:
• 98-08-8

• Formula:
• C7H5F3

• InChI:
• InChI=1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H

• InChIKey:
• GETTZEONDQJALK-UHFFFAOYSA-N

• α ,α ,α -Trifluorotoluene (TFT) is a potential substitute solvent for reactions carried out in dichloromethane and related solvents. It is also applicable in fluorous synthesis as an organic/fluorous hybrid solvent. TFT undergoes photocycloaddition with cyclopentene to form cyano-substituted tetracyclo[6.3.0.0^2,11.0^3,7]undec-9-enes. The nuclear magnetic resonance spectral data of TFT has been reported. The bimolecular rate constants of the aqueous phase reactions between sulfate and phosphate radicals with TFT have been determined by conventional flash-photolysis.
  Benzotrifluoride appears as a clear colorless liquid with an aromatic odor. Flash point of 54°F. Vapors are heavier than air. Insoluble in water and slightly denser than water. May be toxic by inhalation.
  (trifluoromethyl)benzene is a fluorohydrocarbon that ...

Aminoacetone

In Stock

• CAS RN:
• 298-08-8

• Formula:
• C3H7NO

• InChI:
• InChI=1S/C3H7NO/c1-3(5)2-4/h2,4H2,1H3

• InChIKey:
• BCDGQXUMWHRQCB-UHFFFAOYSA-N

• Aminoacetone, also known as amino-2-propanone, belongs to the class of organic compounds known as alpha-amino ketones. These are ketones containing a carboxylic acid, and an amine group attached to the alpha carbon atom relative to C=O group. Aminoacetone is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Aminoacetone has been found in human spleen tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, aminoacetone is primarily located in the mitochondria. Aminoacetone exists in all eukaryotes, ranging from yeast to humans. Aminoacetone can be converted into pyruvaldehyde;  which is mediated by the enzyme amine oxidase [flavin-containing] a. In humans, aminoacetone is involved in the glycine and serine metabolism pathway. Aminoacetone is also involved in several metabolic diso...

Lofexidine hydrochloride

In Stock

• CAS RN:
• 21498-08-8

• Formula:
• C11H13Cl3N2O

• InChI:
• InChI=1S/C11H12Cl2N2O.ClH/c1-7(11-14-5-6-15-11)16-10-8(12)3-2-4-9(10)13;/h2-4,7H,5-6H2,1H3,(H,14,15);1H

• InChIKey:
• DWWHMKBNNNZGHF-UHFFFAOYSA-N

• Selective α2-adrenoceptor agonist (EC50 = 14 μM). Structurally related to clonidine hydrochloride (Asc 753). Shows short-acting antisympathetic and centrally-mediated antiaddiction behavioural effects in vivo. Orally active.
  Lofexidine is an α2-adrenergic receptor agonist (Kd = 7.6 nM for rat cerebral cortex membranes) that has transient antihypertensive effects. It is used in managing opioid withdrawal symptoms during detoxification from heroin and methadone.
  Lofexidine hydrochloride is an α2A-adrenergic receptor agonist, commonly used to alleviate the physical symptoms of heroin and other types of opioid withdrawal.
  

(r)-3-(Methoxycarbonyl)-4-methylpentanoic acid

In Stock

• CAS RN:
• 220498-08-8

• Formula:
• C8H14O4

• InChI:
• InChI=1S/C8H14O4/c1-5(2)6(4-7(9)10)8(11)12-3/h5-6H,4H2,1-3H3,(H,9,10)/t6-/m1/s1

• InChIKey:
• VHOGSWBAPDPWTG-ZCFIWIBFSA-N

• (r)-3-(Methoxycarbonyl)-4-methylpentanoic acid is a useful research compound. Its molecular formula is C8H14O4 and its molecular weight is 174.19 g/mol. The purity is usually 95%.

2-(2,5-dioxopyrrolidin-1-yl)-N-((4-(4-iodophenyl)thiazol-2-yl)carbamothioyl)acetamide

In Stock

• CAS RN:
• 398998-08-8

• Formula:
• C16H13IN4O3S2

• InChI:
• InChI=1S/C16H13IN4O3S2/c17-10-3-1-9(2-4-10)11-8-26-16(18-11)20-15(25)19-12(22)7-21-13(23)5-6-14(21)24/h1-4,8H,5-7H2,(H2,18,19,20,22,25)

• InChIKey:
• ZNAXBIKTQMBOLM-UHFFFAOYSA-N

• 2-(2,5-dioxopyrrolidin-1-yl)-N-((4-(4-iodophenyl)thiazol-2-yl)carbamothioyl)acetamide is a useful research compound. Its molecular formula is C16H13IN4O3S2 and its molecular weight is 500.33. The purity is usually 95%.

4,4-Difluoro-1,4'-bipiperidine

In Stock

• CAS RN:
• 686298-08-8

• Formula:
• C10H18F2N2

• InChI:
• InChI=1S/C10H18F2N2/c11-10(12)3-7-14(8-4-10)9-1-5-13-6-2-9/h9,13H,1-8H2

• InChIKey:
• SJPKYEQXKLCJBT-UHFFFAOYSA-N

• 4,4-Difluoro-1,4'-bipiperidine is a useful research compound. Its molecular formula is C10H18F2N2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.

5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

Usually In Stock

• CAS RN:
• 937598-08-8

• Formula:
• C14H16N6S

• InChI:
• InChI=1S/C14H16N6S/c1-7-11-9(12-16-17-14(21)19(12)2)6-10(8-4-5-8)15-13(11)20(3)18-7/h6,8H,4-5H2,1-3H3,(H,17,21)

• InChIKey:
• PPJSMGLGDHIZPA-UHFFFAOYSA-N

• 5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C14H16N6S and its molecular weight is 300.38. The purity is usually 95%.

2-(aminomethyl)quinazolin-4(3H)-one

In Stock

• CAS RN:
• 437998-08-8

• Formula:
• C9H9N3O

• InChI:
• InChI=1S/C9H9N3O/c10-5-8-11-7-4-2-1-3-6(7)9(13)12-8/h1-4H,5,10H2,(H,11,12,13)

• InChIKey:
• BRVSYHWZXIPJJP-UHFFFAOYSA-N

• 2-(aminomethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.

2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]-N-(4-ethylphenyl)acetamide

In Stock

• CAS RN:
• 1001798-08-8

• Formula:
• C20H23N5O2

• InChI:
• InChI=1S/C20H23N5O2/c1-5-16-6-8-17(9-7-16)22-18(26)12-24-19(27)11-13(2)21-20(24)25-15(4)10-14(3)23-25/h6-11H,5,12H2,1-4H3,(H,22,26)

• InChIKey:
• VLWNUTKGJOZJRM-UHFFFAOYSA-N

• 2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.437. The purity is usually 95%.

N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide

In Stock

• CAS RN:
• 1019098-08-8

• Formula:
• C25H23N7O2

• InChI:
• InChI=1S/C25H23N7O2/c1-3-19(17-10-6-4-7-11-17)23(33)27-21-14-16(2)30-32(21)25-28-22-20(24(34)29-25)15-26-31(22)18-12-8-5-9-13-18/h4-15,19H,3H2,1-2H3,(H,27,33)(H,28,29,34)

• InChIKey:
• VTECXGZKJJKVFG-UHFFFAOYSA-N

• N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C25H23N7O2 and its molecular weight is 453.506. The purity is usually 95%.

1-(3-Fluoro-2-nitrophenyl)piperidine-4-carboxylic acid

In Stock

• CAS RN:
• 1179098-08-8

• Formula:
• C12H13FN2O4

• InChI:
• InChI=1S/C12H13FN2O4/c13-9-2-1-3-10(11(9)15(18)19)14-6-4-8(5-7-14)12(16)17/h1-3,8H,4-7H2,(H,16,17)

• InChIKey:
• FXUHNKIBBLFBBR-UHFFFAOYSA-N

• 1-(3-Fluoro-2-nitrophenyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C12H13FN2O4 and its molecular weight is 268.244. The purity is usually 95%.

Ethyl 6-oxo-2-(trifluoromethyl)piperidine-3-carboxylate

In Stock

• CAS RN:
• 1823998-08-8

• Formula:
• C9H12F3NO3

• InChI:
• InChI=1S/C9H12F3NO3/c1-2-16-8(15)5-3-4-6(14)13-7(5)9(10,11)12/h5,7H,2-4H2,1H3,(H,13,14)

• InChIKey:
• MXJOFEDTZYZRAR-UHFFFAOYSA-N

• Ethyl 6-oxo-2-(trifluoromethyl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C9H12F3NO3 and its molecular weight is 239.194. The purity is usually 95%.

tert-Butyl 3-amino-1H-pyrrole-2-carboxylate

Usually In Stock

• CAS RN:
• 2248298-08-8

• Formula:
• C9H14N2O2

• InChI:
• InChI=1S/C9H14N2O2/c1-9(2,3)13-8(12)7-6(10)4-5-11-7/h4-5,11H,10H2,1-3H3

• InChIKey:
• IMCGAFQVLOYYIA-UHFFFAOYSA-N

• Tert-Butyl 3-amino-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.223. The purity is usually 95%.

N-({[3,3'-bithiophene]-5-yl}methyl)-4-methoxy-3-methylbenzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379998-08-8

• Formula:
• C17H17NO3S3

• InChI:
• InChI=1S/C17H17NO3S3/c1-12-7-16(3-4-17(12)21-2)24(19,20)18-9-15-8-14(11-23-15)13-5-6-22-10-13/h3-8,10-11,18H,9H2,1-2H3

• InChIKey:
• SEQKKBYDPNOLCO-UHFFFAOYSA-N

• N-({[3,3'-bithiophene]-5-yl}methyl)-4-methoxy-3-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H17NO3S3 and its molecular weight is 379.51. The purity is usually 95%.

2-(aminomethyl)-3H-quinazolin-4-one;hydrochloride

• CAS RN:
• 437998-08-8; 932026-51-2

• Formula:
• C9H10ClN3O

• InChI:
• InChI=1S/C9H9N3O.ClH/c10-5-8-11-7-4-2-1-3-6(7)9(13)12-8;/h1-4H,5,10H2,(H,11,12,13);1H

• InChIKey:
• ARINSFODZBMYLO-UHFFFAOYSA-N

• 2-(aminomethyl)-3H-quinazolin-4-one;hydrochloride is a useful research compound. Its molecular formula is C9H10ClN3O and its molecular weight is 211.65. The purity is usually 95%.

2-(Aminomethyl)-4(3H)-quinazolinone hydrate

• CAS RN:
• 1269288-42-7; 437998-08-8

• Formula:
• C9H11N3O2

• InChI:
• InChI=1S/C9H9N3O.H2O/c10-5-8-11-7-4-2-1-3-6(7)9(13)12-8;/h1-4H,5,10H2,(H,11,12,13);1H2

• InChIKey:
• VUXJHJLCYCIXJF-UHFFFAOYSA-N

• 2-(Aminomethyl)-4(3H)-quinazolinone hydrate is a useful research compound. Its molecular formula is C9H11N3O2 and its molecular weight is 193.206. The purity is usually 95%.